Cas no 107821-64-7 (1,3,4-Oxadiazole, 2-(4-methoxyphenyl)-5-(2-nitrophenyl)-)

• Product Name: 1,3,4-Oxadiazole, 2-(4-methoxyphenyl)-5-(2-nitrophenyl)-
• CAS No: 107821-64-7
• MF: C₁₅H₁₁N₃O₄
• MW: 297.265543222427
• CID: 1189684
• PubChem ID: 4143855
• Update Time: 2025-04-20

1,3,4-Oxadiazole, 2-(4-methoxyphenyl)-5-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-(4-methoxyphenyl)-5-(2-nitrophenyl)-
• 2-(4-methoxyphenyl)-5-(2-nitrophenyl)-1,3,4-oxadiazole
• AKOS003575541
• 107821-64-7
• STL367820
• DTXSID80399863

• Inchi： 1S/C15H11N3O4/c1-21-11-8-6-10(7-9-11)14-16-17-15(22-14)12-4-2-3-5-13(12)18(19)20/h2-9H,1H3
• InChI Key： BDJAEXMUQMNMAR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)=NN=C1C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 297.07503
• Monoisotopic Mass: 297.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94Ų

Experimental Properties

• PSA: 91.29